![molecular formula C19H17Cl2F3N2O3 B269715 Ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-toluidino)propanoate](/img/structure/B269715.png)
Ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-toluidino)propanoate
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Overview
Description
Ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-toluidino)propanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-toluidino)propanoate is not fully understood. However, it has been reported to inhibit the activity of certain enzymes involved in tumor growth and inflammation. The compound has also been shown to bind to metal ions, leading to changes in fluorescence intensity.
Biochemical and Physiological Effects:
This compound has been reported to exhibit anti-tumor, anti-inflammatory, and analgesic effects. It has also been shown to induce cell death in certain cancer cell lines. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of Ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-toluidino)propanoate is its potential as a fluorescent probe for the detection of metal ions in biological systems. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on Ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-toluidino)propanoate. One direction is to further investigate its anti-tumor activity and potential as a cancer treatment. Another direction is to study its anti-inflammatory and analgesic properties in more detail. Additionally, more research is needed to fully understand its mechanism of action and optimize its use as a fluorescent probe for the detection of metal ions in biological systems.
Synthesis Methods
The synthesis of Ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-toluidino)propanoate involves the reaction of 2,4-dichlorobenzoyl chloride with ethyl 3,3,3-trifluoro-2-(4-toluidino)propanoate in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired compound as a white crystalline solid.
Scientific Research Applications
Ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-toluidino)propanoate has potential applications in various fields of scientific research. It has been reported to exhibit anti-tumor activity, making it a potential candidate for cancer treatment. It has also been studied for its anti-inflammatory and analgesic properties. Additionally, the compound has been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems.
properties
Molecular Formula |
C19H17Cl2F3N2O3 |
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Molecular Weight |
449.2 g/mol |
IUPAC Name |
ethyl 2-[(2,4-dichlorobenzoyl)amino]-3,3,3-trifluoro-2-(4-methylanilino)propanoate |
InChI |
InChI=1S/C19H17Cl2F3N2O3/c1-3-29-17(28)18(19(22,23)24,25-13-7-4-11(2)5-8-13)26-16(27)14-9-6-12(20)10-15(14)21/h4-10,25H,3H2,1-2H3,(H,26,27) |
InChI Key |
YTCCUXNLLFHUDP-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(C(F)(F)F)(NC1=CC=C(C=C1)C)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
CCOC(=O)C(C(F)(F)F)(NC1=CC=C(C=C1)C)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
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